Cas no 1361591-91-4 (5-Chloro-6-(2,4,6-trichlorophenyl)nicotinaldehyde)

• Product Name: 5-Chloro-6-(2,4,6-trichlorophenyl)nicotinaldehyde
• CAS No: 1361591-91-4
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4968271
• Update Time: 2025-06-08

5-Chloro-6-(2,4,6-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2,4,6-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-7-2-8(14)11(9(15)3-7)12-10(16)1-6(5-18)4-17-12/h1-5H
• InChI Key： HABFDPPPNOGHPP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC(C=O)=CN=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 4.5
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-6-(2,4,6-trichlorophenyl)nicotinaldehyde

Comprehensive Overview of 5-Chloro-6-(2,4,6-trichlorophenyl)nicotinaldehyde (CAS No. 1361591-91-4)

5-Chloro-6-(2,4,6-trichlorophenyl)nicotinaldehyde (CAS No. 1361591-91-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique chlorinated aromatic and nicotinaldehyde structure, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₅Cl₄NO, reflects a high degree of halogenation, which contributes to its reactivity and potential applications in designing advanced materials or bioactive molecules.

In recent years, the demand for halogenated nicotinaldehyde derivatives has surged due to their role in developing crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in how the trichlorophenyl moiety enhances the compound's stability and binding affinity in target interactions. A trending topic in organic chemistry forums revolves around optimizing synthetic routes for 5-Chloro-6-(2,4,6-trichlorophenyl)nicotinaldehyde to improve yield and purity, addressing challenges such as regioselective chlorination and aldehyde group protection.

The compound's relevance extends to green chemistry initiatives, where scientists explore eco-friendly catalysts for its synthesis. Questions like "How to reduce waste in halogenated nicotinaldehyde production?" or "What are the alternatives to toxic solvents in this synthesis?" frequently appear in search queries, reflecting the industry's shift toward sustainable practices. Analytical techniques such as HPLC and NMR are critical for characterizing CAS 1361591-91-4, ensuring compliance with regulatory standards for impurities.

Another hot topic is the compound's potential in drug discovery, especially in modulating enzyme inhibitors or receptor ligands. Its nicotinaldehyde scaffold is structurally analogous to bioactive molecules targeting neurological and metabolic disorders. Patent databases reveal growing interest in derivatives of 5-Chloro-6-(2,4,6-trichlorophenyl)nicotinaldehyde for applications ranging from antimicrobial coatings to electronic materials.

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In summary, 5-Chloro-6-(2,4,6-trichlorophenyl)nicotinaldehyde exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a compound of enduring scientific and industrial value. Future research may unlock further utilities, particularly in bioconjugation and nanomaterial functionalization, areas currently dominating academic discourse.